Cas no 25939-12-2 (Benzenecarbohydrazonoylchloride, 4-bromo-N-phenyl-)

• Product Name: Benzenecarbohydrazonoylchloride, 4-bromo-N-phenyl-
• CAS No: 25939-12-2
• MF: C₁₃H₁₀BrClN₂
• MW: 309.588901042938
• CID: 271354
• PubChem ID: 33247
• Update Time: 2025-04-19

Benzenecarbohydrazonoylchloride, 4-bromo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbohydrazonoylchloride, 4-bromo-N-phenyl-
• 4-Bromo-N-phenylbenzenecarbohydrazonoyl chloride
• 25939-12-2
• 4-bromo-benzoyl chloride phenylhydrazone
• DTXSID401235729
• SCHEMBL11673953

• Inchi： 1S/C13H10BrClN2/c14-11-8-6-10(7-9-11)13(15)17-16-12-4-2-1-3-5-12/h1-9,16H
• InChI Key： XQAFGQJURJIHJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=NNC2C=CC=CC=2)Cl)=CC=1

Computed Properties

• Exact Mass: 307.9717
• Monoisotopic Mass: 307.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 24.4A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.43
• Boiling Point: 384.5°Cat760mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.617
• PSA: 24.39